Cas no 1856380-48-7 (2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine)

• Product Name: 2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine
• CAS No: 1856380-48-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD30235844
• CID: 4782248
• Update Time: 2025-06-11

2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine

• MDL： MFCD30235844
• Inchi： 1S/C10H12BrNO/c1-7-2-5-9(10(11)12-7)13-6-8-3-4-8/h2,5,8H,3-4,6H2,1H3
• InChI Key： BECWGXAAIWZWSC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C)N=1)OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine

Comprehensive Overview of 2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine (CAS No. 1856380-48-7)

2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine (CAS No. 1856380-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a cyclopropylmethoxy group with a methylpyridine core. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

The compound's CAS number 1856380-48-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its bromine substituent enhances its reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in modern drug discovery. Recent trends in AI-driven drug design have highlighted the importance of such halogenated intermediates, as they facilitate the rapid assembly of diverse molecular scaffolds.

In the context of sustainability, 2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine aligns with the growing demand for green chemistry solutions. Researchers are exploring its potential in catalytic transformations that minimize waste, a topic frequently searched in academic and industrial forums. Additionally, its cyclopropyl moiety is of particular interest due to its metabolic stability—a hot topic in medicinal chemistry discussions about improving drug half-lives.

From an SEO perspective, queries like "synthesis of 2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine" or "applications of CAS 1856380-48-7" reflect user intent for practical guidance. This compound's role in heterocyclic chemistry is another frequently searched area, especially among graduate students and synthetic chemists. Its compatibility with microwave-assisted synthesis—a technique gaining traction for its efficiency—further boosts its relevance in contemporary literature.

Quality control protocols for CAS No. 1856380-48-7 emphasize HPLC and NMR validation, addressing another common user concern: purity standards in fine chemicals. The compound's stability under inert atmospheres is often discussed in storage-related searches, underscoring the need for proper handling guidelines. As the pharmaceutical industry shifts toward fragment-based drug discovery, derivatives of this pyridine class are increasingly probed for their binding affinities.

In summary, 2-Bromo-3-(cyclopropylmethoxy)-6-methylpyridine represents a nexus of innovation in synthetic and applied chemistry. Its multifaceted applications—from small-molecule drug development to agrochemical innovation—make it a compound of enduring scientific and commercial value. Future research will likely explore its enantioselective transformations, responding to the rising demand for chiral intermediates in asymmetric synthesis.